Cas no 2138126-54-0 (6-(2,2-dimethylpropyl)-3-ethylimidazo2,1-b1,3thiazole-5-carboxylic acid)

• Product Name: 6-(2,2-dimethylpropyl)-3-ethylimidazo2,1-b1,3thiazole-5-carboxylic acid
• CAS No: 2138126-54-0
• MF: C₁₃H₁₈N₂O₂S
• MW: 266.359221935272
• CID: 6089468
• PubChem ID: 165501030
• Update Time: 2025-10-31

6-(2,2-dimethylpropyl)-3-ethylimidazo2,1-b1,3thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,2-dimethylpropyl)-3-ethylimidazo2,1-b1,3thiazole-5-carboxylic acid
• 2138126-54-0
• 6-(2,2-dimethylpropyl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• EN300-1197725

• Inchi： 1S/C13H18N2O2S/c1-5-8-7-18-12-14-9(6-13(2,3)4)10(11(16)17)15(8)12/h7H,5-6H2,1-4H3,(H,16,17)
• InChI Key： LUNOPFZSKAYIFR-UHFFFAOYSA-N
• SMILES： S1C=C(CC)N2C1=NC(=C2C(=O)O)CC(C)(C)C

Computed Properties

• Exact Mass: 266.10889899g/mol
• Monoisotopic Mass: 266.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 82.8Ų

Additional information on 6-(2,2-dimethylpropyl)-3-ethylimidazo2,1-b1,3thiazole-5-carboxylic acid

Comprehensive Overview of 6-(2,2-dimethylpropyl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 2138126-54-0)

The compound 6-(2,2-dimethylpropyl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 2138126-54-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[2,1-b][1,3]thiazole core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets. The presence of a carboxylic acid group further enhances its reactivity, enabling it to form derivatives with improved properties.

In recent years, the demand for heterocyclic compounds like 6-(2,2-dimethylpropyl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid has surged, driven by their versatility in drug discovery. This compound aligns with the growing trend of small-molecule therapeutics, which are favored for their precision and scalability. Additionally, its lipophilic side chains (e.g., 2,2-dimethylpropyl and ethyl groups) contribute to enhanced membrane permeability, a critical factor in optimizing drug delivery systems. These attributes make it a subject of interest for researchers exploring structure-activity relationships (SAR) in medicinal chemistry.

The synthesis of CAS No. 2138126-54-0 involves multi-step organic reactions, often starting from commercially available thiazole derivatives. Key steps include cyclization and functional group modifications to introduce the imidazo[2,1-b][1,3]thiazole scaffold. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. These methods are part of a broader shift toward green chemistry, reducing waste and energy consumption—a priority for modern pharmaceutical manufacturers.

From an analytical perspective, 6-(2,2-dimethylpropyl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid is characterized using techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC. These tools ensure precise identification and quantification, addressing the stringent quality standards of regulatory bodies. The compound’s stability under various pH conditions and temperatures is also a focal point, as it impacts formulation strategies for potential pharmaceutical applications.

Beyond pharmaceuticals, this compound has potential in agrochemical innovation. Its structural motifs resemble those found in crop protection agents, suggesting utility in developing new pesticides or herbicides. With increasing global emphasis on sustainable agriculture, researchers are exploring its efficacy against resistant pests while minimizing environmental impact. Such studies often leverage computational modeling to predict interactions with biological targets, accelerating the discovery process.

In conclusion, 6-(2,2-dimethylpropyl)-3-ethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid represents a compelling case study in the intersection of organic synthesis and applied sciences. Its multifaceted applications—from drug development to agrochemicals—highlight its relevance in addressing contemporary challenges. As research progresses, this compound may unlock new opportunities in precision medicine and sustainable chemistry, aligning with global trends toward innovation and efficiency.